Cas no 2228831-55-6 (1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine)

1-(2,3-Difluorophenyl)-2,2-difluorocyclopropylmethanamine is a fluorinated cyclopropylamine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluorophenyl and difluorocyclopropyl moieties, contribute to enhanced metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The compound's rigid cyclopropyl ring and fluorine substitutions may improve binding affinity and selectivity in target interactions. Its synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. This compound is particularly relevant in the design of CNS-active agents and enzyme inhibitors due to its balanced lipophilicity and electronic properties. Proper handling under controlled conditions is recommended due to its reactive amine functionality.
1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine structure
2228831-55-6 structure
Product Name:1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine
CAS No:2228831-55-6
MF:C10H9F4N
MW:219.178776502609
CID:5879892
PubChem ID:165631992
Update Time:2025-05-19

1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine
    • 2228831-55-6
    • [1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
    • EN300-1963193
    • Inchi: 1S/C10H9F4N/c11-7-3-1-2-6(8(7)12)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
    • InChI Key: OUINOKWOPHJYEG-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1C=CC=C(C=1F)F)CN)F

Computed Properties

  • Exact Mass: 219.06711194g/mol
  • Monoisotopic Mass: 219.06711194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963193-0.05g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
0.05g
$1129.0 2023-09-17
Enamine
EN300-1963193-0.1g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
0.1g
$1183.0 2023-09-17
Enamine
EN300-1963193-0.25g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
0.25g
$1235.0 2023-09-17
Enamine
EN300-1963193-0.5g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
0.5g
$1289.0 2023-09-17
Enamine
EN300-1963193-1.0g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
1g
$1343.0 2023-06-03
Enamine
EN300-1963193-2.5g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
2.5g
$2631.0 2023-09-17
Enamine
EN300-1963193-5.0g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
5g
$3894.0 2023-06-03
Enamine
EN300-1963193-10.0g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
10g
$5774.0 2023-06-03
Enamine
EN300-1963193-1g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
1g
$1343.0 2023-09-17
Enamine
EN300-1963193-5g
[1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228831-55-6
5g
$3894.0 2023-09-17

Additional information on 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine

1-(2,3-Difluorophenyl)-2,2-Difluorocyclopropylmethanamine (CAS No. 2228831-55-6)

1-(2,3-Difluorophenyl)-2,2-difluorocyclopropylmethanamine is a highly specialized organic compound with the CAS registry number 2228831-55-6. This compound belongs to the class of heterocyclic amines and features a unique combination of fluorinated aromatic and cyclopropane moieties. The presence of fluorine atoms in both the phenyl and cyclopropane rings introduces distinct electronic and steric properties, making this compound a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The molecular structure of 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine is characterized by a cyclopropane ring substituted with two fluorine atoms at the 2-position and a phenyl group substituted with fluorine atoms at the 2 and 3 positions. The methanamine group further enhances the compound's reactivity and potential for functionalization. This structure provides a platform for exploring novel chemical reactions and applications.

Recent studies have highlighted the potential of fluorinated compounds like 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine in drug discovery. The fluorine atoms in the molecule contribute to increased lipophilicity and metabolic stability, which are desirable properties for pharmaceutical agents. Researchers have investigated this compound as a potential lead for developing drugs targeting various therapeutic areas, including central nervous system disorders and cancer.

In addition to its pharmaceutical applications, 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine has shown promise in materials science. Its rigid structure and unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound under various conditions, paving the way for its integration into next-generation technologies.

The synthesis of 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the preparation of the difluorophenyl group through electrophilic substitution reactions and the construction of the cyclopropane ring via ring-closing metathesis or other cyclopropanation techniques. The final step involves the introduction of the methanamine group through nucleophilic substitution or amine alkylation.

From an environmental perspective, understanding the behavior of 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains an area of concern. Regulatory agencies are increasingly focusing on assessing the environmental impact of fluorinated compounds to ensure their safe use and disposal.

In conclusion, 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2288831-55-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers vast opportunities for innovation across multiple disciplines while posing challenges related to its environmental footprint. As research continues to uncover new applications and improve synthetic methodologies for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.